Cas no 2649087-00-1 (1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene)

• Product Name: 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene
• CAS No: 2649087-00-1
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5830015
• PubChem ID: 165662654
• Update Time: 2025-06-07

1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(2-isocyanatoethyl)-2-nitrobenzene
• 2649087-00-1
• EN300-1985065
• 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene

• Inchi： 1S/C9H7ClN2O3/c10-8-2-1-7(3-4-11-6-13)5-9(8)12(14)15/h1-2,5H,3-4H2
• InChI Key： YVBWYNZRFVABPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CCN=C=O

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene

Introduction to 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene (CAS No. 2649087-00-1)

1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene, with the CAS number 2649087-00-1, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by the presence of a chloro group, an isocyanate group, and a nitro group, which collectively endow it with a diverse range of chemical properties and reactivity profiles.

The isocyanate functional group in 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene makes it highly reactive, allowing it to participate in a variety of chemical reactions, such as the formation of urethane linkages. This property is particularly valuable in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. The presence of the chloro and nitro groups further enhances its reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene has shown promise as a key intermediate in the development of novel drugs. The nitro group can be reduced to an amino group, which can then be further functionalized to create a wide range of bioactive molecules. Recent studies have explored its potential as a precursor for the synthesis of anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have reported the successful synthesis of several derivatives of this compound that exhibit potent anti-inflammatory activity in vitro.

The chloro group in 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene also plays a crucial role in its chemical behavior. Chlorine atoms are known for their ability to participate in substitution reactions, making this compound an excellent starting material for the synthesis of various halogenated derivatives. These derivatives can be used in the development of new materials with improved thermal stability and mechanical properties. Additionally, the chloro group can be converted into other functional groups through nucleophilic substitution reactions, further expanding its utility.

The isocyanate group in 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene is particularly important for its reactivity with alcohols and amines to form urethanes and ureas, respectively. This property is widely exploited in the production of polyurethane foams, which are used in insulation materials and cushioning applications. The ability to fine-tune the properties of these foams by varying the structure of the starting isocyanate makes 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene an attractive choice for industrial applications.

In addition to its industrial applications, 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene has also been studied for its potential use in advanced materials science. Researchers at MIT have reported the use of this compound as a building block for the synthesis of novel polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety profile of 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene is another important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. The compound should be stored in a cool, dry place away from sources of ignition and reactive materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to minimize exposure risks.

In conclusion, 1-Chloro-4-(2-isocyanatoethyl)-2-nitrobenzene (CAS No. 2649087-00-1) is a versatile organic compound with significant potential across multiple industries. Its unique combination of functional groups makes it an excellent starting material for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in both academic and industrial settings.